Cas no 1805150-16-6 (2-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-6-methanol)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-6-methanol
• CAS No: 1805150-16-6
• MF: C₈H₇BrF₂INO
• MW: 377.952560663223
• CID: 4804188
• Update Time: 2025-06-08

2-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-6-methanol

• Inchi： 1S/C8H7BrF2INO/c9-2-6-7(12)5(8(10)11)1-4(3-14)13-6/h1,8,14H,2-3H2
• InChI Key： JQKBTPSPHHXRKK-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)N=C(CO)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-6-methanol

Comprehensive Overview of 2-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-6-methanol (CAS No. 1805150-16-6)

The compound 2-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-6-methanol (CAS No. 1805150-16-6) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring bromomethyl, difluoromethyl, and iodo substituents, makes it a valuable intermediate in the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its versatility in cross-coupling reactions and its role in developing fluorinated pharmaceuticals, a growing trend in drug discovery.

One of the key reasons for the rising interest in 2-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-6-methanol is its relevance to medicinal chemistry. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. The presence of both difluoromethyl and iodo groups in this molecule allows for precise modifications, enabling the creation of targeted therapies for diseases such as cancer and infectious diseases. This aligns with the current focus on personalized medicine and precision therapeutics.

In addition to its pharmaceutical applications, 2-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-6-methanol is also explored in agrochemical research. The pyridine core is a common motif in herbicides and pesticides, and the introduction of halogen atoms can significantly alter the biological activity of these compounds. With the global push toward sustainable agriculture and green chemistry, this compound offers a pathway to develop more efficient and environmentally friendly agrochemicals.

The synthesis and handling of 2-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-6-methanol require expertise in organic synthesis and halogenation techniques. Its CAS No. 1805150-16-6 serves as a unique identifier for researchers sourcing this material. Laboratories working with this compound often highlight its stability under controlled conditions and its compatibility with various catalytic systems, making it a reliable choice for advanced chemical transformations.

From a commercial perspective, the demand for 2-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-6-methanol is driven by its niche applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs to cater to the growing needs of pharmaceutical R&D and agrochemical innovation. Its unique combination of functional groups also makes it a subject of interest in academic research, particularly in studies exploring new heterocyclic compounds and their reactivity.

In summary, 2-(Bromomethyl)-4-(difluoromethyl)-3-iodopyridine-6-methanol (CAS No. 1805150-16-6) is a multifaceted compound with broad applications in drug discovery, agrochemical development, and material science. Its structural features and reactivity profile position it as a valuable tool for researchers aiming to address some of the most pressing challenges in modern chemistry and biology.